3-Ethyl-1-(4-hydroxycyclohexyl)urea
Overview
Description
3-Ethyl-1-(4-hydroxycyclohexyl)urea is a chemical compound with the molecular formula C9H18N2O2 and a molecular weight of 186.25 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for 3-Ethyl-1-(4-hydroxycyclohexyl)urea is 1S/C9H18N2O2/c1-2-10-9(13)11-7-3-5-8(12)6-4-7/h7-8,12H,2-6H2,1H3,(H2,10,11,13) . This compound contains a total of 31 bonds, including 13 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, 1 six-membered ring, 1 urea (-thio) derivative, 1 hydroxyl group, and 1 secondary alcohol .Physical And Chemical Properties Analysis
3-Ethyl-1-(4-hydroxycyclohexyl)urea is a powder that should be stored at room temperature . The predicted melting point is 114.53°C, and the predicted boiling point is approximately 396.2°C at 760 mmHg . The predicted density is approximately 1.1 g/cm3, and the predicted refractive index is n20D 1.51 .Scientific Research Applications
Synthesis and Chemical Applications
- Thalluri et al. (2014) described a method for synthesizing ureas, like 3-Ethyl-1-(4-hydroxycyclohexyl)urea, via Lossen rearrangement. This method is notable for its good yields without racemization and environmental friendliness, as the byproducts can be recycled (Thalluri, Manne, Dev, & Mandal, 2014).
- Goryaeva et al. (2009) developed a process for creating pyrimidine derivatives using urea, highlighting the compound's versatility in synthesizing complex organic molecules (Goryaeva, Burgart, & Saloutin, 2009).
Pharmacological Research
- Liu et al. (2011) investigated G004, a compound structurally related to 3-Ethyl-1-(4-hydroxycyclohexyl)urea, highlighting its potential as a hypoglycemic agent. This study included qualitative and quantitative analysis of impurities in the drug substance (Liu, Zhou, Feng, Zhang, Zhou, & Huang, 2011).
- Szacon et al. (2015) synthesized urea derivatives and evaluated their central nervous system activity, indicating the potential of urea compounds in neurological research (Szacon, Rzadkowska, Kaczor, Kędzierska, Fidecka, & Matosiuk, 2015).
Corrosion Inhibition
- Mistry et al. (2011) studied 1,3,5-triazinyl urea derivatives, which include structures similar to 3-Ethyl-1-(4-hydroxycyclohexyl)urea, for their effectiveness as corrosion inhibitors for mild steel, revealing a practical application in industrial materials (Mistry, Patel, Patel, & Jauhari, 2011).
Safety and Hazards
This compound has been assigned the GHS07 pictogram, and the signal word is "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-ethyl-3-(4-hydroxycyclohexyl)urea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-2-10-9(13)11-7-3-5-8(12)6-4-7/h7-8,12H,2-6H2,1H3,(H2,10,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDIMVNHBVCPOFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)NC1CCC(CC1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901268838 |
Source
|
| Record name | N-Ethyl-N′-(trans-4-hydroxycyclohexyl)urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901268838 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1241675-79-5 |
Source
|
| Record name | N-Ethyl-N′-(trans-4-hydroxycyclohexyl)urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901268838 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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